Cas no 33225-60-4 (2-Propan-1,1,1,2-d4-ol(9CI))

• Product Name: 2-Propan-1,1,1,2-d4-ol(9CI)
• CAS No: 33225-60-4
• MF: C₃H₈O
• MW: 64.119668006897
• CID: 294113
• PubChem ID: 90471563
• Update Time: 2025-04-19

2-Propan-1,1,1,2-d4-ol(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propan-1,1,1,2-d4-ol(9CI)
• Isopropyl-1,2,2,2-d4alcohol (8CI)
• 33225-60-4
• ISO-PROPYL-1,1,1,2-D4 ALCOHOL

• Inchi： 1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i1D3,3D
• InChI Key： KFZMGEQAYNKOFK-VYMTUXDUSA-N
• SMILES： OC([2H])(C)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 64.083
• Monoisotopic Mass: 64.083
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 20.23000
• LogP: 0.38710